Cas no 1260856-99-2 (3-(2-bromo-4,5-dimethoxyphenyl)pyrrolidine)

• Product Name: 3-(2-bromo-4,5-dimethoxyphenyl)pyrrolidine
• CAS No: 1260856-99-2
• MF: C₁₂H₁₆BrNO₂
• MW: 286.164942741394
• CID: 6021276
• PubChem ID: 117460963
• Update Time: 2025-08-03

3-(2-bromo-4,5-dimethoxyphenyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromo-4,5-dimethoxyphenyl)pyrrolidine
• 1260856-99-2
• EN300-1895223

• Inchi： 1S/C12H16BrNO2/c1-15-11-5-9(8-3-4-14-7-8)10(13)6-12(11)16-2/h5-6,8,14H,3-4,7H2,1-2H3
• InChI Key： ZZOPFCYCODTHNJ-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1C1CNCC1)OC)OC

Computed Properties

• Exact Mass: 285.03644g/mol
• Monoisotopic Mass: 285.03644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 30.5Ų

Additional information on 3-(2-bromo-4,5-dimethoxyphenyl)pyrrolidine

3-(2-Bromo-4,5-dimethoxyphenyl)pyrrolidine (CAS No. 1260856-99-2): A Versatile Chemical Building Block for Pharmaceutical and Material Science

3-(2-Bromo-4,5-dimethoxyphenyl)pyrrolidine (CAS No. 1260856-99-2) is a highly specialized organic compound that has garnered significant attention in recent years due to its unique structural features and broad applicability in pharmaceutical research and material science. This brominated dimethoxyphenyl-pyrrolidine derivative serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly in the development of central nervous system (CNS) targeting drugs and selective enzyme inhibitors.

The molecular structure of 3-(2-bromo-4,5-dimethoxyphenyl)pyrrolidine combines a pyrrolidine ring with a brominated dimethoxyphenyl moiety, creating a versatile scaffold that can be further functionalized. This characteristic makes it particularly valuable for medicinal chemistry applications, where researchers are constantly seeking novel compounds with improved pharmacokinetic properties. The presence of both electron-donating methoxy groups and an electron-withdrawing bromine atom creates interesting electronic properties that influence the compound's reactivity and potential biological activity.

Recent trends in pharmaceutical research have shown increased interest in pyrrolidine-containing compounds, as evidenced by numerous publications and patent applications. The 3-(2-bromo-4,5-dimethoxyphenyl)pyrrolidine scaffold has been explored in the development of potential therapeutics for neurological disorders, with particular focus on its application in dopamine receptor modulators and serotonin transporter inhibitors. These research directions align perfectly with current healthcare priorities addressing mental health challenges and neurodegenerative diseases.

From a synthetic chemistry perspective, CAS 1260856-99-2 offers multiple sites for further modification, making it an attractive starting material for combinatorial chemistry approaches. The bromine atom at the 2-position of the phenyl ring serves as an excellent handle for various cross-coupling reactions, including Suzuki, Stille, and Buchwald-Hartwig couplings, which are fundamental tools in modern drug discovery. Meanwhile, the pyrrolidine nitrogen can be readily functionalized through alkylation or acylation reactions.

The growing demand for 3-(2-bromo-4,5-dimethoxyphenyl)pyrrolidine in research laboratories has been reflected in its increasing availability from specialty chemical suppliers. Current market analysis shows that this compound is primarily supplied in small to medium quantities (100mg to 10g scales) to accommodate the needs of medicinal chemistry programs. The typical purity grade offered is ≥95% by HPLC, with some suppliers providing analytical data including 1H NMR and 13C NMR spectra for quality verification.

In material science applications, the 3-(2-bromo-4,5-dimethoxyphenyl)pyrrolidine structure has shown promise as a building block for organic electronic materials. The combination of electron-rich and electron-deficient regions in the molecule creates interesting charge transport properties that could be exploited in the development of organic semiconductors or photovoltaic materials. This aligns with the global push toward sustainable energy solutions and the development of next-generation electronic devices.

Storage and handling recommendations for 3-(2-bromo-4,5-dimethoxyphenyl)pyrrolidine typically suggest keeping the compound in a cool, dry environment, protected from light. While not classified as highly hazardous, standard laboratory precautions should be observed when working with this chemical, including the use of appropriate personal protective equipment. The compound's stability under various conditions makes it convenient for shipping and storage, contributing to its popularity among research chemists.

The synthesis of 3-(2-bromo-4,5-dimethoxyphenyl)pyrrolidine typically involves multi-step procedures starting from commercially available precursors. Recent literature has described improved synthetic routes that enhance yield and purity while reducing environmental impact through green chemistry principles. These advancements are particularly relevant given the current emphasis on sustainable practices in chemical manufacturing and the pharmaceutical industry's commitment to reducing its ecological footprint.

Analytical characterization of CAS 1260856-99-2 typically includes a combination of spectroscopic techniques. The compound's structure is confirmed through mass spectrometry (showing the expected molecular ion pattern), infrared spectroscopy (revealing characteristic functional group vibrations), and comprehensive nuclear magnetic resonance analysis (providing detailed information about the proton and carbon environments). These analytical data are crucial for researchers to verify the identity and purity of the compound before use in sensitive applications.

Future research directions for 3-(2-bromo-4,5-dimethoxyphenyl)pyrrolidine derivatives appear promising, with several patent applications suggesting their potential in addressing unmet medical needs. The compound's versatility as a synthetic intermediate positions it well for continued exploration in drug discovery programs targeting a range of therapeutic areas. As the pharmaceutical industry increasingly focuses on personalized medicine and targeted therapies, the demand for specialized building blocks like this is expected to grow correspondingly.

For researchers considering working with 3-(2-bromo-4,5-dimethoxyphenyl)pyrrolidine, it's worth noting that several academic groups have published optimized protocols for its incorporation into more complex molecular architectures. These methodological advances have significantly expanded the compound's utility in medicinal chemistry campaigns, particularly in fragment-based drug discovery approaches that are gaining popularity in both academic and industrial settings.

The price point for CAS 1260856-99-2 varies depending on quantity and supplier, but generally falls within the range expected for specialized research chemicals. Some suppliers offer custom synthesis services for larger quantities or specific isotopic labeling requirements, catering to the diverse needs of the research community. The compound's commercial availability from multiple sources ensures competitive pricing and reliable supply chains for ongoing research projects.

In conclusion, 3-(2-bromo-4,5-dimethoxyphenyl)pyrrolidine represents an important tool in modern chemical research, with applications spanning from pharmaceutical development to advanced materials science. Its unique structural features, combined with the growing understanding of its chemical behavior, position this compound as a valuable asset in the toolkit of synthetic chemists and drug discovery researchers worldwide. As scientific understanding of complex biological systems continues to advance, the demand for such specialized building blocks is likely to increase, driving further innovation in their synthesis and application.